Cas no 954662-54-5 (3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine)

• Product Name: 3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine
• CAS No: 954662-54-5
• MF: C₂₂H₁₈ClN₃OS₂
• MW: 439.98082113266
• CID: 6438372
• Update Time: 2025-05-18

3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine
• Pyridazine, 3-[[(2-chlorophenyl)methyl]thio]-6-[2-(2-methoxyphenyl)-4-methyl-5-thiazolyl]-

• Inchi： 1S/C22H18ClN3OS2/c1-14-21(29-22(24-14)16-8-4-6-10-19(16)27-2)18-11-12-20(26-25-18)28-13-15-7-3-5-9-17(15)23/h3-12H,13H2,1-2H3
• InChI Key： QHTVPXAINMDFCB-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)=NN=C(C2SC(C3=CC=CC=C3OC)=NC=2C)C=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 656.7±65.0 °C(Predicted)
• pka: 0.86±0.10(Predicted)

Additional information on 3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine

Compound CAS No 954662-54-5: A Comprehensive Overview

The compound with CAS No 954662-54-5, known as 3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridazine ring system substituted with a thiazole moiety and various aromatic groups. The presence of these functional groups makes it a promising candidate for applications in drug discovery, material synthesis, and catalysis.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The methylsulfanyl group attached to the pyridazine ring in this compound adds another layer of complexity, potentially enhancing its bioavailability and stability. Additionally, the chlorophenyl and methoxyphenyl substituents contribute to the molecule's electronic properties, making it suitable for use in electronic materials or as a precursor in organic synthesis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate key steps such as cross-coupling reactions and cyclization processes. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis pathway.

In terms of physical properties, this compound exhibits a high melting point and excellent thermal stability, which are desirable traits for materials used in high-temperature applications. Its solubility in common organic solvents also makes it amenable to various analytical techniques such as chromatography and spectroscopy.

Recent research has focused on the biological activity of this compound, particularly its potential as an anti-tumor agent. Studies conducted in vitro have shown promising results, indicating that the compound may inhibit the growth of certain cancer cell lines. Furthermore, its ability to modulate enzyme activity suggests potential applications in the development of new therapeutic agents.

The structural versatility of 3-{(2-chlorophenyl)methylsulfanyl}-6-2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylpyridazine also makes it a valuable tool in materials science. Its aromaticity and conjugation properties make it a candidate for use in organic electronics, where such compounds can serve as semiconductors or light-emitting materials.

In conclusion, CAS No 954662-54-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.